Cas no 1149383-12-9 ((1S)-1-(2-fluoro-4-methoxy-phenyl)ethanamine;hydrochloride)

(1S)-1-(2-fluoro-4-methoxy-phenyl)ethanamine;hydrochloride structure
1149383-12-9 structure
Product Name:(1S)-1-(2-fluoro-4-methoxy-phenyl)ethanamine;hydrochloride
CAS No:1149383-12-9
MF:C9H13ClFNO
MW:205.657025098801
MDL:MFCD16294167
CID:1030906
PubChem ID:52991948
Update Time:2025-04-20

(1S)-1-(2-fluoro-4-methoxy-phenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2-Fluoro-4-methoxyphenyl)ethanamine hydrochloride
    • (1S)-1-(2-fluoro-4-methoxyphenyl)ethanamine,hydrochloride
    • (S)-1-(2-Fluoro-4-methoxyphenyl)ethamine hydrochloride
    • (S)-1-(2-Fluoro-4-methoxyphenyl)ethylamine hydrochloride
    • AK133432
    • (1S)-1-(2-FLUORO-4-METHOXYPHENYL)ETHYLAMINE-HCl
    • PC450132
    • ST2401643
    • AX8254983
    • AB0000764
    • (S)-1-(2-Fluoro-4-methoxyphenyl)ethanamine HCl
    • (S)-1-(2-fluoro-4-methoxyphenyl)ethanamine-HCl
    • (1S)-1-(2-FLUORO-4-METHOXYPHENYL)ETHYLAMINE HCL
    • (1s)-1-(2-fluoro-4-methoxyphenyl)ethylamine hydroch
    • (1s)-1-(2-fluoro-4-methoxyphenyl)ethylamine hydrochloride
    • (1S)-1-(2-FLUORO-4-METHOXYPHENYL)ETHYLAMINE
    • (1S)-1-(2-fluoro-4-methoxy-phenyl)ethanamine;hydrochloride
    • (1S)-1-(2-fluoro-4-methoxyphenyl)ethanamine;hydrochloride
    • A894097
    • (S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride
    • DS-017902
    • AKOS015923326
    • (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • CS-0158272
    • 1149383-12-9
    • (1S)-1-(2-fluoro-4-methoxyphenyl)ethanamine hydrochloride
    • SCHEMBL2430134
    • Benzenemethanamine, 2-fluoro-4-methoxy-alpha-methyl-, hydrochloride (1:1), (alphaS)-
    • (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride
    • (S)-1-(2-Fluoro-4-methoxyphenyl)ethanaminehydrochloride
    • DS-4704
    • Y10213
    • DTXSID90681089
    • MFCD16294167
    • MDL: MFCD16294167
    • Inchi: 1S/C9H12FNO.ClH/c1-6(11)8-4-3-7(12-2)5-9(8)10;/h3-6H,11H2,1-2H3;1H/t6-;/m0./s1
    • InChI Key: PFGPYFQNNQZFTB-RGMNGODLSA-N
    • SMILES: Cl.FC1C=C(C=CC=1[C@H](C)N)OC

Computed Properties

  • Exact Mass: 205.0669699g/mol
  • Monoisotopic Mass: 205.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2

(1S)-1-(2-fluoro-4-methoxy-phenyl)ethanamine;hydrochloride Pricemore >>

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TRC
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